7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine

• IUPAC Name: 7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine
• InChI: InChI=1S/C6H5BrN4/c7-5-2-1-4-6(8)9-3-10-11(4)5/h1-3H,(H2,8,9,10)
• InChI Key: YGCJBESZJIGDMP-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC=NN2C(=C1)Br)N
• Molecular Formula: C6H5BrN4
• DSSTOX Substance ID: DTXSID20654685
• Molecular Weight: 213.03 g/mol
• CAS No.: 937046-98-5

Description

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine is used in the preparation of N-Heterocyclic compounds for pharmaceutical use, including as anticancer agents and PRMT5 inhibitors. It is also known as a novel antiviral drug in the class of nucleotide analogs.

Synthesis Analysis

The synthesis of this compound involves the reduction of triazine carbonyl with dehydrative aromatization in acidic media. A one-pot cascade sequence was developed for direct cyanation of pyrrole.

Molecular Structure Analysis

The molecular formula of this compound is C6H5BrN4, and its molecular weight is 213.04. More detailed structural information can be obtained from the Cambridge Crystallographic Data Centre.

Chemical Reactions Analysis

This compound is used in the preparation of N-Heterocyclic compounds for pharmaceutical use. More detailed information about its chemical reactions can be found in various chemical databases.

Physical and Chemical Properties Analysis

This compound is a solid at 20°C. It has a density of 2.1±0.1 g/cm³, a molar refractivity of 44.6±0.5 cm³, and a molar volume of 101.6±7.0 cm³. Its melting point ranges from 245.0 to 249.0°C.

Scientific Research Applications

• Synthesis of Remdesivir : 4-Aminopyrrolo[2,1-f][1,2,4]triazine, closely related to 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine, is a raw material in the synthesis of Remdesivir, a drug tested against COVID-19. The research describes a chemoselective cyanation route for preparing Remdesivir's nucleobase (dos Santos et al., 2021).

• Development of α7 Nicotinic Receptor Agonists : A study presented the synthesis of quinuclidine-containing spiroimidates as α7 nicotinic acetylcholine receptor (nAChR) partial agonists. One of the compounds synthesized used 7-bromopyrrolo[2,1-f][1,2,4]triazin-4-yl as a functional group, which showed potential in improving cognition in rodent models (Hill et al., 2017).

• Synthesis of Energetic Materials : Research on 7-Nitro-3-(nitro-NNO-azoxy)[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-amine, a derivative of this compound, highlights its use as a high-melting compound with potential applications in energetic materials (Anikin et al., 2019).

• Synthesis of Nucleic Acid Congeners : The synthesis of various substituted pyrrolo-[2,1-f][1,2,4]triazines, which are congeners of nucleic acid purines, was achieved. These compounds are synthesized using a process that includes N-amination and annulation reactions (Patil et al., 1994).

• Development of Triazolo[1,5-a][1,3,5]triazin-7-ones : A study focused on synthesizing novel triazolo[1,5-a]triazin-7-ones, starting from compounds related to this compound. These compounds hold interest for pharmaceutical research due to their structural similarity to purines (Heras et al., 2003).

Mechanism of Action

While the specific mechanism of action for 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine is not mentioned in the search results, it is known to be used in the preparation of compounds for pharmaceutical use, including as anticancer agents and PRMT5 inhibitors.

Safety and Hazards

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine is known to cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if irritation persists.

Future Directions

The future directions of 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine research could involve its use in the development of new pharmaceutical compounds, given its use in the preparation of N-Heterocyclic compounds for pharmaceutical use. Additionally, the continuous-flow synthesis of the nucleobase unit of Remdesivir has been adapted from batch synthetic chemistry, which could represent a future direction for the synthesis of this compound.

Synthesis routes and methods

Procedure details

A stirred solution containing pyrrolo[2,1-f][1,2,4]triazin-4-ylamine (21.0 g, 0.157 mol) in anhydrous DMF (200 mL) was cooled to −20° C. and 1,3-dibromo-5,5-dimethylhydantoin (22.4 g, 0.078 mol) was added portionwise over ˜45 minutes. The reaction was stirred for another 45 minutes and monitored for completion by TLC (silica gel, GHLF, 5% CH3OH/CH2Cl2). Saturated Na2SO3 solution (300 mL) was added, the resulting suspension was stirred and the solids were collected by suction filtration. The filter cake was washed with water, dried by suction and then partitioned between ethyl acetate (1L) and 5% sodium carbonate solution (1L). The layers were separated, the organic layer was washed with fresh sodium carbonate solution and dried over magnesium sulfate. The filtrate from the work-up was also extracted and combined with the main batch then filtered through a pad of Magnesol and concentrated in vacuo to afford crude mono-bromide, KRAM 206-3-1, 29.9 g, 90% yield. Trituration of a 21.5 g quantity of the crude mono-/di-bromo product in hot ethyl acetate (300 mL, 70° C.) provided colorless solids (12.3 g) containing only ˜2% of the di-brominated side-product. 1H-NMR (CD3OD): δ 7.84 (s, 1H), 6.95 (d, 1H, J=4.7 Hz), 6.71 (d, 1H, J=4.7 Hz), 4.89 (s, 3H, —NH2+H2O); MS: LC/MS (+esi), m/z=213.1 [M+H].